Cas no 16874-08-1 (tert-butyl (2S,3S)-2-amino-3-methylpentanoate)

• Product name: tert-butyl (2S,3S)-2-amino-3-methylpentanoate
• CAS No: 16874-08-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 179950
• PubChem ID: 7010539

tert-butyl (2S,3S)-2-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,1,1-dimethylethyl ester
• L-Ile-OBu-t
• L-ISOLEUCINE-TERT-BUTYL ESTER DIBENZENE&
• L-Isoleucine tert-butyl ester dibenzenesulfimide salt
• tert-butyl isoleucinate
• Einecs 240-901-8
• tert-butyl L-isoleucinate
• Isoleucine tert-butyl ester
• DRWKBZREIMLHDX-YUMQZZPRSA-N
• L-Isoleucine 1,1-dimethylethyl ester
• L-Isoleucine tert-butyl ester dibenzenesulfonimide salt
• tert-butyl (2S,3S)-2-amino-3-methylpentanoate
• 16874-08-1
• L-ISOLEUCINE t-BUTYL ESTER
• isoleucine t-butyl ester
• L-Isoleucine-tert-Butyl ester dibenzene sulfimide salt
• SCHEMBL919004
• L-isoleucine 1,1-dimethylethylester
• l-isoleucine tert-butyl ester
• CHEMBL1229069
• ME3Y22XVA7
• AKOS010396103
• TERT-BUTYL(2S,3S)-2-AMINO-3-METHYLPENTANOATE
• (L)-isoleucine t-butyl ester
• L-Isoleucine, 1,1-dimethylethyl ester
• EN300-149304

• Inchi： InChI=1S/C10H21NO2/c1-6-7(2)8(11)9(12)13-10(3,4)5/h7-8H,6,11H2,1-5H3
• InChI Key： DRWKBZREIMLHDX-UHFFFAOYSA-N
• SMILES： CCC(C(C(OC(C)(C)C)=O)N)C

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 0.929
• Melting Point: 134-135 °C
• Boiling Point: 222.4°Cat760mmHg
• Flash Point: 90.3°C
• Refractive Index: 1.444
• PSA: 52.32
• LogP: 2.40180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives